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Compound of Interest

Compound Name: Brequinar

Cat. No.: B1684385

This technical support center provides researchers, scientists, and drug development
professionals with guidance on overcoming solubility issues associated with Brequinar in
agueous solutions.

Frequently Asked Questions (FAQS)

Q1: What is Brequinar and why is its solubility a concern?

Al: Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a
key enzyme in the de novo pyrimidine synthesis pathway.[1][2] Its low solubility in aqueous
solutions can pose a significant challenge for researchers, potentially leading to precipitation,
inaccurate dosing, and unreliable experimental outcomes.

Q2: What are the different forms of Brequinar available?

A2: Brequinar is available as a free acid and as a sodium salt. Brequinar free acid is sparingly
soluble in aqueous buffers, while Brequinar sodium salt exhibits significantly higher solubility in
water.[3]

Q3: What solvents are recommended for dissolving Brequinar?

A3: For the free acid form of Brequinar, organic solvents such as dimethyl sulfoxide (DMSO)
and ethanol are commonly used to prepare stock solutions.[3][4] Brequinar sodium is soluble
in water and DMSO.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1684385?utm_src=pdf-interest
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://en.wikipedia.org/wiki/Brequinar
https://pubmed.ncbi.nlm.nih.gov/7940736/
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24445.pdf
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/24445.pdf
https://file.medchemexpress.com/batch_PDF/HY-108325/Brequinar-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

Q4: Can | store Brequinar solutions?

A4: It is generally recommended to prepare fresh aqueous solutions of Brequinar for daily use.
[3] Stock solutions in DMSO can be stored at -20°C for up to six months or -80°C for up to one
year. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution.[5]
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Issue

Possible Cause

Recommended Solution

Precipitation upon dilution of

DMSO stock in agueous buffer.

The concentration of Brequinar
in the final aqueous solution

exceeds its solubility limit.

- Decrease the final
concentration of Brequinar in
the aqueous solution.-
Increase the percentage of
DMSO in the final solution
(note: ensure the final DMSO
concentration is compatible
with your experimental
system).- Use Brequinar
sodium salt, which has higher

aqueous solubility.

Cloudy or hazy appearance of

the solution.

Incomplete dissolution or

formation of a fine precipitate.

- Gently warm the solution (be
cautious with temperature-
sensitive compounds).- Use
sonication to aid dissolution.[4]
[5]- Filter the solution through
a 0.22 ym filter to remove any

undissolved particles.

Inconsistent experimental

results.

Inaccurate concentration due

to precipitation or degradation.

- Prepare fresh solutions
before each experiment.-
Visually inspect the solution for
any signs of precipitation
before use.- Confirm the
concentration of your stock
solution using a

spectrophotometer if possible.

Difficulty dissolving Brequinar

powder.

The compound may have
absorbed moisture, or the

incorrect solvent is being used.

- Ensure the Brequinar powder
is stored in a desiccator.- For
Brequinar free acid, start by
dissolving in a small amount of
DMSO before adding aqueous
buffer.[3] For Brequinar

sodium, use water or DMSO.
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Quantitative Solubility Data

Table 1: Solubility of Brequinar (Free Acid)

Molar Equivalent

Solvent Solubility (mg/mL) (mM) Reference
DMSO ~5-25 ~13.3-66.6 [3][4]
Ethanol ~0.2 ~0.53 [3]
Dimethylformamide ~2 ~5.3 [3]

1:1 DMSO:PBS (pH

~0.5 ~1.33 3]
7.2)

Table 2: Solubility of Brequinar Sodium

Molar Equivalent

Solvent Solubility (mg/mL) Reference
(mM)

Water 39.73 100

DMSO 39.73 100

Experimental Protocols
Protocol 1: Preparation of Brequinar Stock Solution
(Free Acid) for In Vitro Assays

Materials:

o Brequinar (free acid) powder

o Dimethyl sulfoxide (DMSO), anhydrous
« Sterile microcentrifuge tubes or vials

Procedure:
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» Weigh the desired amount of Brequinar powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

» Vortex the tube until the Brequinar is completely dissolved. Gentle warming or sonication
can be used to aid dissolution if necessary.[4]

« Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C.[5]

Protocol 2: Preparation of Working Solution for In Vitro
Cell-Based Assays

Materials:

e Brequinar stock solution in DMSO

e Pre-warmed cell culture medium

Procedure:

» Thaw an aliquot of the Brequinar DMSO stock solution at room temperature.

e Perform a serial dilution of the stock solution in cell culture medium to achieve the desired
final concentrations.

o Important: To avoid precipitation, add the Brequinar stock solution to the culture medium
while vortexing or mixing. The final DMSO concentration should typically be kept below
0.5% to minimize solvent toxicity to cells.[6]

 Visually inspect the final working solution to ensure there is no precipitation.

o Use the freshly prepared working solution for your experiment immediately. Aqueous
solutions of Brequinar are not recommended for storage for more than one day.[3]
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Protocol 3: Preparation of Brequinar Formulation for In
Vivo Studies

This protocol describes a common formulation for intraperitoneal (i.p.) injection. The final
formulation is a suspension.

Materials:

Brequinar (free acid) powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Procedure:

» Prepare a stock solution of Brequinar in DMSO (e.g., 20.8 mg/mL).[5]

¢ In a sterile tube, add the following solvents sequentially, mixing well after each addition:

o 400 pL of PEG300

o 100 pL of the Brequinar DMSO stock solution[5]

e Add 50 pL of Tween-80 and mix thoroughly.[5]

e Add 450 pL of saline to bring the final volume to 1 mL.[5]

o The final solution will be a suspended solution with a Brequinar concentration of 2.08
mg/mL.[5]

o Use sonication and warming if necessary to aid in the formation of a uniform suspension.[4]

[5]
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 Itis recommended to use this formulation immediately after preparation.[7]

Visualizations
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Caption: Brequinar's mechanism of action via DHODH inhibition.
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Caption: Workflow for preparing Brequinar solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

